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Compound of Interest

Compound Name: 5-benzylthiazolidine-2,4-dione

Cat. No.: B3032654

Application Notes & Protocols: 5-benzylthiazolidine-
2,4-dione
Abstract & Scope

This document provides a comprehensive guide for the safe and effective handling, storage,
and laboratory use of 5-benzylthiazolidine-2,4-dione. As a member of the thiazolidinedione
(TZD) class of heterocyclic compounds, this reagent holds significant potential in various
research domains, including medicinal chemistry and drug development. The TZD scaffold is a
privileged structure, famously utilized in antidiabetic agents (glitazones) and widely investigated
for anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] These protocols are
designed for researchers, scientists, and drug development professionals to ensure compound
integrity, experimental reproducibility, and operator safety.

Physicochemical & Structural Information

5-benzylthiazolidine-2,4-dione is a derivative of the core 2,4-thiazolidinedione structure.
Understanding its fundamental properties is critical for its appropriate use in experimental
settings.
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Property Value Source
5-benzyl-1,3-thiazolidine-2,4-
IUPAC Name ) PubChem|[4]
dione
CAS Number 33321-31-2 PubCheml[4]
Molecular Formula C10HoNO:2S PubChem[4]
Molecular Weight 207.25 g/mol PubChem[4]
White to off-white Inferred from related
Appearance . _
solid/crystalline powder compounds[5]
- Soluble in DMSO, Methanaol,
Solubility Inferred from parent scaffold[5]

Ethanol

Hazard Assessment & Safety Protocols

While a specific safety data sheet for 5-benzylthiazolidine-2,4-dione is not universally

available, data from closely related TZD analogues provide a strong basis for hazard

assessment. The following guidelines are based on established data for the TZD class and

should be considered mandatory.

3.1 GHS Hazard Classification (Anticipated)

Hazard Class

Hazard Statement

GHS Pictogram

Precautionary

Basis

Acute Oral Toxicity

H302: Harmful if

swallowed

GHSO07 (Exclamation
Mark)

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHSO07 (Exclamation
Mark)

[6]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

GHSO07 (Exclamation
Mark)

[6]

Specific Target Organ
Toxicity

H335: May cause

respiratory irritation

GHSO07 (Exclamation
Mark)

[6]
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3.2 Personal Protective Equipment (PPE) & Engineering Controls

» Engineering Controls: Always handle this compound within a certified chemical fume hood to
mitigate inhalation risk.[6] Facilities should be equipped with an operational eyewash station
and safety shower.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[6]

» Hand Protection: Use nitrile or other chemically resistant gloves. Wash hands thoroughly
with soap and water after handling, even if gloves were worn.[6][7]

o Body Protection: A standard laboratory coat must be worn. Ensure it is fully buttoned.
3.3 First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, seek
urgent medical attention.[6]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. If irritation persists, seek medical advice.[6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison
control center or seek emergency medical attention.[7]

Storage and Stability

The integrity of 5-benzylthiazolidine-2,4-dione is contingent on proper storage. The dione
functional groups can be susceptible to hydrolysis, and the overall structure may be sensitive to
light and temperature over extended periods.

e Long-Term Storage (Months to Years): Store at -20°C in a tightly sealed, opaque container.
The inclusion of a desiccant is highly recommended to prevent moisture accumulation.
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o Short-Term Storage (Days to Weeks): Storage at 2-8°C is acceptable for short durations. The
container must be tightly sealed to prevent moisture ingress upon removal from the cold
environment.[8]

e Benchtop Use: Minimize time spent at ambient temperature. Weigh out the required amount
and promptly return the stock container to its recommended storage condition.

The following diagram outlines the decision-making process for appropriate storage.
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Compound Received

Intended Storage Duration?

> 4 Weeks < 4 Weeks

Store at -20°C Store at 2-8°C

- Tightly sealed, opaque vial - Tightly sealed vial
- Use desiccant - Minimize opening

Is the compound in solution
(e.g., DMSO stock)?

Yes

Store aliquots at -20°C or -80°C

- Protect from light No, using solid
- Avoid freeze-thaw cycles

Use in Experiment
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Preparation Phase

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood Workspace
(Clean surface, gather materials)

Retrieve Compound from Storage

(e.g., -20°C Freezer)

Allow container to equilibrate
to room temperature before opening
(Prevents moisture condensation)

————————————————

Weigh required amount of solid
OR
Thaw stock solution aliquot

Prepare working solution
(Dilute stock in appropriate buffer/media)

— e

g g g

Post-Use Phase

Add solution to experiment

Return stock container
to proper storage

Dispose of contaminated tips,
tubes, and waste solution
per institutional guidelines

Clean workspace and
remove PPE

e 7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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